Cas no 18256-48-9 (acetophenone, 2,4'-dihydroxy-3'-methoxy-)

• Product Name: acetophenone, 2,4'-dihydroxy-3'-methoxy-
• CAS No: 18256-48-9
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 865423
• PubChem ID: 87530
• Update Time: 2025-04-19

acetophenone, 2,4'-dihydroxy-3'-methoxy- Chemical and Physical Properties

Names and Identifiers

• acetophenone, 2,4'-dihydroxy-3'-methoxy-
• 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)ethanone
• Ethanone, 2-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-
• Phenol, 4-hydroxyacetyl-2-methoxy-
• alpha,4-Dihydroxy-3-methoxyacetophenone
• 2-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)ethanone #
• CHEBI:208387
• 2,4'-Dihydroxy-3'-methoxyacetophenone
• NSC526464
• SCHEMBL1491848
• 4-08-00-02739 (Beilstein Handbook Reference)
• NSC-526464
• BRN 2259722
• QNMANLUEFQNQCX-UHFFFAOYSA-N
• alpha-Hydroxyacetoguaiacone
• DTXSID00171305
• 18256-48-9
• NSC 526464
• alpha-Hydroxyacetovanillone
• CHEMBL592620

• Inchi： 1S/C9H10O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-4,10-11H,5H2,1H3
• InChI Key： QNMANLUEFQNQCX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(CO)=O)=C1)O

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76
• LogP: 0.57580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones